Cas no 1231953-20-0 (3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1231953-20-0
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 2122755
• PubChem ID: 67424594
• Update Time: 2025-05-21

3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethylindoline HCL
• 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride
• 3,3-Dimethylindoline hydrochloride
• 3,3-dimethylindoline HCl salt
• DVOOAKFGCWGZHB-UHFFFAOYSA-N
• NE50711
• Z1413780522
• 3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride

• Inchi： 1S/C10H13N.ClH/c1-10(2)7-11-9-6-4-3-5-8(9)10;/h3-6,11H,7H2,1-2H3;1H
• InChI Key： DVOOAKFGCWGZHB-UHFFFAOYSA-N
• SMILES： Cl.N1C2C=CC=CC=2C(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 12

Additional information on 3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride

3,3-Dimethyl-2,3-dihydro-1H-indole Hydrochloride (CAS 1231953-20-0): A Comprehensive Overview

3,3-Dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS 1231953-20-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This indole derivative, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and bioactive molecules. The compound's hydrochloride salt form enhances its solubility and stability, making it particularly valuable for laboratory and industrial applications.

The molecular structure of 3,3-dimethyl-2,3-dihydro-1H-indole features a fused benzene and pyrrole ring system, with two methyl groups at the 3-position. This structural motif is commonly found in many natural products and pharmaceuticals, contributing to the compound's diverse biological activities. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors.

Recent trends in chemical research have highlighted the importance of indole derivatives like 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride in addressing contemporary health challenges. The compound's structural similarity to neurotransmitters has made it a subject of interest for studies related to neurological disorders, depression, and cognitive enhancement. Its potential applications in photodynamic therapy and as a fluorescent probe have also been explored, aligning with current interests in non-invasive treatment methods and diagnostic tools.

From a synthetic chemistry perspective, CAS 1231953-20-0 serves as an important intermediate in organic synthesis. Its reactivity allows for various functional group transformations, enabling the creation of diverse molecular architectures. The compound's stability under different pH conditions makes it particularly useful for medicinal chemistry applications, where researchers frequently modify its structure to optimize pharmacological properties.

The pharmaceutical industry has shown growing interest in 3,3-dimethyl indole derivatives due to their potential as drug candidates. Recent publications have investigated their role as serotonin receptor modulators, kinase inhibitors, and antimicrobial agents. These studies often cite the compound's favorable physicochemical properties, including its moderate lipophilicity and hydrogen bonding capacity, which contribute to good membrane permeability and target binding.

In material science applications, 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has been explored as a precursor for organic electronic materials. Its conjugated π-system and ability to form stable radical cations make it potentially useful in the development of organic semiconductors and electrochromic devices. These applications align with current global trends toward sustainable and flexible electronic materials.

Quality control and analytical characterization of CAS 1231953-20-0 typically involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The hydrochloride salt form provides distinct advantages in purification and characterization processes, often yielding high-purity material suitable for sensitive biological testing. These analytical aspects are particularly important for researchers seeking high-quality chemical intermediates for their projects.

The commercial availability of 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride has increased in recent years, reflecting its growing importance in chemical research. Suppliers often highlight its use in high-throughput screening libraries and combinatorial chemistry applications. The compound's stability under standard storage conditions makes it a practical choice for research laboratories and pharmaceutical development teams.

Environmental and safety considerations for 3,3-dimethyl indole derivatives have been the subject of recent studies, particularly regarding their biodegradation pathways and ecotoxicological profiles. These investigations are part of a broader industry trend toward green chemistry principles and sustainable pharmaceutical development. The compound's relatively benign environmental profile compared to some other heterocyclic compounds contributes to its appeal for industrial applications.

Future research directions for 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride may include exploration of its chiral derivatives and investigation of its potential in asymmetric synthesis. The compound's rigid structure offers opportunities for creating stereoselective catalysts and chiral auxiliaries, areas of significant interest in modern synthetic chemistry. These developments could further expand the utility of this versatile chemical building block.

In conclusion, 3,3-dimethyl-2,3-dihydro-1H-indole hydrochloride (CAS 1231953-20-0) represents an important compound at the intersection of pharmaceutical development, material science, and synthetic chemistry. Its unique structural features and diverse potential applications continue to make it a valuable subject of research across multiple scientific disciplines. As chemical research progresses toward more targeted and sustainable solutions, this compound is likely to maintain its relevance in both academic and industrial settings.